Cas no 105800-02-0 (2-Propenoic acid, 3-(4-phenyl-4H-thieno[3,2-c][1]benzopyran-2-yl)-)

• Product name: 2-Propenoic acid, 3-(4-phenyl-4H-thieno[3,2-c][1]benzopyran-2-yl)-
• CAS No: 105800-02-0
• MF: C₂₀H₁₄O₃S
• MW: 334.388364315033
• CID: 1163815

2-Propenoic acid, 3-(4-phenyl-4H-thieno[3,2-c][1]benzopyran-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(4-phenyl-4H-thieno[3,2-c][1]benzopyran-2-yl)-

• Inchi： 1S/C20H14O3S/c21-18(22)11-10-14-12-16-19(13-6-2-1-3-7-13)23-17-9-5-4-8-15(17)20(16)24-14/h1-12,19H,(H,21,22)
• InChI Key： QQZHUVIHMZVNDK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1SC2C3=CC=CC=C3OC(C3=CC=CC=C3)C=2C=1

Computed Properties

• Exact Mass: 334.06642

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• Boiling Point: 562.9±50.0 °C(Predicted)
• PSA: 46.53
• pka: 4.19±0.10(Predicted)